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Compound of Interest

Compound Name: Lacidipine-d10

Cat. No.: B602488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Lacidipine-
d10, a deuterated internal standard crucial for the accurate quantification of the

antihypertensive drug Lacidipine. This document is intended for researchers, scientists, and

drug development professionals who require reliable sources for this compound and detailed

methodologies for its application in bioanalytical assays.

Commercial Suppliers and Availability
Lacidipine-d10 is available from several commercial suppliers specializing in reference

standards and isotopically labeled compounds. The following table summarizes the key

quantitative data for Lacidipine-d10 from various suppliers to facilitate easy comparison for

procurement.
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Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)
Stock
Status

Simson

Pharma

Limited

L200003[1][2]

[3]

Certificate of

Analysis

Provided[1][2]

[3]

Custom

Synthesis[1]

[2][3]

Inquire

Custom

Synthesis[1]

[2][3]

MedchemExp

ress

HY-B0347

(for

Lacidipine)

>99% (for

Lacidipine)[4]

Inquire for

Lacidipine-

d10

Inquire Inquire

MyBioSource
MBS6043385

[5]

Information

available in

QC Report[5]

1 mg, 5x1

mg[5]

$595 (1 mg),

$2,500 (5x1

mg)[5]

In Stock

Veeprho DVE00717[1]

Certificate of

Analysis

Provided

Inquire Inquire Inquire

Clearsynth CS-T-96733

Specification

available on

request

Inquire Inquire Inquire

LGC

Standards

TRC-

L177502

Certificate of

Analysis

Provided[6]

Inquire Inquire Inquire

Pharmaffiliate

s
Not specified Not specified Inquire Inquire Inquire

ChemicalBoo

k
Not specified Not specified Inquire Inquire Inquire

Toronto

Research

Chemicals

(TRC)

L177502 Not specified 1mg Inquire Inquire
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Mechanism of Action: L-Type Calcium Channel
Blockade
Lacidipine is a dihydropyridine calcium channel blocker.[7] Its primary mechanism of action

involves the inhibition of L-type calcium channels in vascular smooth muscle.[7][8] This

blockade prevents the influx of calcium ions into the cells, leading to vasodilation, a reduction in

peripheral vascular resistance, and consequently, a lowering of blood pressure.[7][8]
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Lacidipine's mechanism of action on L-type calcium channels.

Experimental Protocol: Quantification of Lacidipine
in Human Plasma using LC-MS/MS with Lacidipine-
d10 as an Internal Standard
This protocol is adapted from validated methods for the quantification of lacidipine in biological

matrices.[9] The use of a stable isotope-labeled internal standard like Lacidipine-d10 is the

gold standard for correcting for matrix effects and variability during sample preparation and

analysis in LC-MS/MS assays.[10]

1. Materials and Reagents

Lacidipine analytical standard

Lacidipine-d10 internal standard

Human plasma (with anticoagulant)
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate (analytical grade)

Formic acid (analytical grade)

Water (deionized, 18 MΩ·cm)

2. Preparation of Standard and Quality Control (QC) Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Lacidipine and Lacidipine-d10 in

methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare serial dilutions of the Lacidipine stock solution in a

50:50 (v/v) acetonitrile:water mixture to create calibration curve standards.

Internal Standard (IS) Working Solution: Dilute the Lacidipine-d10 stock solution with the

same diluent to a final concentration of 100 ng/mL.

QC Samples: Prepare QC samples at low, medium, and high concentrations by spiking blank

human plasma with the Lacidipine working standard solutions.

3. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the IS

working solution (Lacidipine-d10).

Vortex for 30 seconds.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex for 2 minutes.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 1 minute.

Transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

Column: A C18 analytical column (e.g., Zorbax SB C18, 50 × 4.6 mm, 5 µm).[9]

Mobile Phase: A mixture of 5 mM ammonium acetate buffer and acetonitrile (e.g., 15:85 v/v).

[9]

Flow Rate: 0.60 mL/min.[9]

Injection Volume: 10 µL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Lacidipine: m/z 456.3 → 354.2

Lacidipine-d10: m/z 466.3 → 364.2 (Note: The exact transition for d10 may need to be

optimized based on the fragmentation pattern).

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Lacidipine to Lacidipine-d10
against the nominal concentration of the calibration standards.
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Use a weighted linear regression (1/x²) to fit the calibration curve.

Quantify the concentration of Lacidipine in the QC and unknown samples using the

calibration curve.
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Workflow for the quantification of Lacidipine in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Lacidipine-d10: Commercial
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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